anilino(phenyl)acetic acid
Cat. No. B1581630
Key on ui cas rn:
3684-12-6
M. Wt: 227.26 g/mol
InChI Key: NFEVMRNCAGDLBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH:2]([C:3](=[O:4])[OH:5])[c:6]1[cH:7][cH:8][cH:9][cH:10][cH:11]1.[Cl:19][CH2:20][Cl:21].[NH2:12][c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1>>[CH:2]([C:3](=[O:4])[OH:5])([c:6]1[cH:7][cH:8][cH:9][cH:10][cH:11]1)[NH:12][c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C(Br)c1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ccccc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)C(Nc1ccccc1)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
